Cas no 1805306-34-6 (3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1805306-34-6
• MF: C₉H₃BrClF₆NO₂
• MW: 386.473041772842
• CID: 4844235
• Update Time: 2025-06-12

3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C9H3BrClF6NO2/c10-2-4-3(6(11)19)1-5(8(12,13)14)18-7(4)20-9(15,16)17/h1H,2H2
• InChI Key： MMTHXLYDCBESPQ-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(C(F)(F)F)=CC=1C(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2

Additional information on 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride

Research Briefing on 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS: 1805306-34-6)

3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS: 1805306-34-6) is a highly specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl and trifluoromethoxy substituents, is particularly valuable in the synthesis of novel bioactive molecules, including potential pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its utility as a key building block in the development of small-molecule inhibitors and modulators.

Recent research has focused on the synthetic applications of 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of pyridine-based kinase inhibitors. The study reported that the bromomethyl group facilitates further functionalization, enabling the introduction of diverse pharmacophores. Additionally, the electron-withdrawing trifluoromethyl and trifluoromethoxy groups enhance the metabolic stability of the resulting compounds, a critical factor in drug development.

In another groundbreaking study, researchers utilized this compound to develop a series of potent GABA_A receptor modulators. The presence of the trifluoromethoxy group was found to significantly improve binding affinity to the receptor, as evidenced by in vitro assays and molecular docking simulations. These findings were published in Bioorganic & Medicinal Chemistry Letters and suggest promising avenues for the treatment of anxiety and epilepsy disorders.

The compound's role in agrochemical research has also been explored. A 2024 report in Pest Management Science detailed its use in the synthesis of next-generation herbicides. The unique electronic properties imparted by the trifluoromethyl groups were shown to enhance herbicidal activity while minimizing environmental persistence, addressing key challenges in sustainable agriculture.

Despite its potential, challenges remain in the large-scale production and purification of 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride. Recent advancements in flow chemistry, as reported in Organic Process Research & Development, have offered solutions to these issues, enabling more efficient and scalable synthesis routes. These developments are expected to accelerate its adoption in industrial applications.

In conclusion, 3-(Bromomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS: 1805306-34-6) represents a versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features and reactivity profile continue to inspire innovative applications, positioning it as a compound of significant interest for future studies. Ongoing research is likely to uncover additional therapeutic and industrial uses, further solidifying its importance in the field.